Cas no 10345-76-3 (N,N-Diethyl 2-fluorobenzamide)

• Product Name: N,N-Diethyl 2-fluorobenzamide
• CAS No: 10345-76-3
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 857386
• PubChem ID: 669199
• Update Time: 2025-06-08

N,N-Diethyl 2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N,N-DIETHYL 2-FLUOROBENZAMIDE
• N,N-Diethyl-2-fluorobenzamide
• DTXSID50349951
• BS-23695
• AKOS002954184
• MFCD00460287
• SCHEMBL254969
• Z31723234
• CS-0440057
• 10345-76-3
• N,N-Diethyl 2-fluorobenzamide

• MDL： MFCD00460287
• Inchi： 1S/C11H14FNO/c1-3-13(4-2)11(14)9-7-5-6-8-10(9)12/h5-8H,3-4H2,1-2H3
• InChI Key： IOVYXBLAGKVAGL-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(N(CC)CC)=O

Computed Properties

• Exact Mass: 195.10600
• Monoisotopic Mass: 195.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 2.30770

Additional information on N,N-Diethyl 2-fluorobenzamide

N,N-Diethyl 2-Fluorobenzamide: A Comprehensive Overview

N,N-Diethyl 2-fluorobenzamide, also known by its CAS registry number CAS No. 10345-76-3, is a chemical compound that has garnered significant attention in various fields due to its unique properties and versatile applications. This compound is a derivative of benzamide, with a fluorine atom at the 2-position of the benzene ring and two ethyl groups attached to the nitrogen atom. Its molecular formula is C₁₁H₁₅FNO, and it has a molecular weight of approximately 207.24 g/mol.

The synthesis of N,N-Diethyl 2-fluorobenzamide typically involves the reaction of 2-fluorobenzoic acid with diethylamine in the presence of an activating agent such as thionyl chloride or phosphorus pentoxide. This reaction forms an amide bond, resulting in the final product. The compound is stable under normal conditions but may decompose under high temperatures or strong acidic or basic environments.

In terms of physical properties, N,N-Diethyl 2-fluorobenzamide is a crystalline solid with a melting point of around 85°C and a boiling point of approximately 350°C. It is slightly soluble in water but dissolves readily in organic solvents such as dichloromethane, chloroform, and ethanol. These properties make it suitable for use in various chemical reactions and formulations.

Recent studies have highlighted the potential of N,N-Diethyl 2-fluorobenzamide in the field of materials science, particularly in the development of advanced polymers and coatings. Researchers have found that this compound can act as a versatile building block for synthesizing high-performance materials with enhanced thermal stability and mechanical strength. For instance, it has been used as a monomer in the synthesis of polyamides, which are widely used in industries such as textiles, automotive, and aerospace.

Beyond materials science, N,N-Diethyl 2-fluorobenzamide has also shown promise in pharmaceutical applications. Its ability to form stable amide bonds makes it a valuable intermediate in drug synthesis. Recent research has explored its potential as a precursor for bioactive compounds, including antiviral and anticancer agents. For example, studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in cancer cell proliferation.

In addition to its role as an intermediate, N,N-Diethyl 2-fluorobenzamide has been investigated for its use in agrochemicals. Its fluorinated structure confers resistance to metabolic degradation, making it a potential candidate for developing pesticides with improved efficacy and environmental persistence. However, further studies are required to assess its safety and environmental impact before it can be commercialized for agricultural use.

The growing interest in N,N-Diethyl 2-fluorobenzamide can also be attributed to its unique electronic properties. Computational studies have revealed that the fluorine atom at the ortho position significantly influences the electronic distribution of the molecule, enhancing its reactivity in certain chemical transformations. This makes it an attractive substrate for various catalytic reactions, including those involving transition metal catalysts.

Looking ahead, researchers are exploring innovative ways to leverage the properties of N,N-Diethyl 2-fluorobenzamide in emerging fields such as nanotechnology and green chemistry. For instance, its ability to form self-assembled structures at the nanoscale could pave the way for novel applications in drug delivery systems and sensors.

In conclusion, N,N-Diethyl 2-fluorobenzamide, with its CAS number CAS No. 10345-76-3, is a multifaceted compound with applications spanning materials science, pharmaceuticals, agrochemicals, and beyond. Its unique structure and properties continue to inspire new research directions, making it a valuable asset in both academic and industrial settings.